Cas no 126829-70-7 (8alpha-Acetoxy-1beta,10beta-epoxy-3,11(13)-dien-12,6alpha-olide)

• Product Name: 8alpha-Acetoxy-1beta,10beta-epoxy-3,11(13)-dien-12,6alpha-olide
• CAS No: 126829-70-7
• Molecular Formula: C₁₇H₂₀O₅
• Molecular Weight: 304.338
• CID: 2010206
• PubChem ID: 14466131

8alpha-Acetoxy-1beta,10beta-epoxy-3,11(13)-dien-12,6alpha-olide Properties

Names and Identifiers

• 8alpha-Acetoxy-1beta,10beta-epoxy-3,11(13)-dien-12,6alpha-olide
• 8alpha-acetoxyarglabin
• 8α-Acetoxyarglabin
• Ac -1,10-Epoxy-8-hydroxy-3,11(13)-guaiadien-12,6-olide
• 126829-70-7
• [(1R,3S,5S,6R,10S,11R)-3,12-dimethyl-7-methylidene-8-oxo-2,9-dioxatetracyclo[9.3.0.01,3.06,10]tetradec-12-en-5-yl] acetate
• AKOS040761274
• 8
• A-Acetoxyarglabin
• CS-0158688
• 8alpha-Acetoxyarglabin

• InChIKey： CWDIWDKHXGYAMS-UHFFFAOYSA-N
• Inchi： InChI=1S/C17H20O5/c1-8-5-6-17-13(8)14-12(9(2)15(19)21-14)11(20-10(3)18)7-16(17,4)22-17/h5,11-14H,2,6-7H2,1,3-4H3/t11-,12+,13+,14-,16-,17+/m0/s1
• SMILES： CC1=CCC23C1C4C(C(CC2(O3)C)OC(=O)C)C(=C)C(=O)O4

Computed Properties

• Exact Mass: 304.13107373g/mol
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Rotatable Bond Count: 2
• Monoisotopic Mass: 304.13107373g/mol
• Heavy Atom Count: 22
• Complexity: 635
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 6
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.18
• Topological Polar Surface Area: 65.1Ų

Experimental Properties

• Color/Form: Powder

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Guaianolides and derivatives